1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C16H12F2N4O
• Molecular Weight: 314.29 g/mol
• IUPAC Name: 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C16H12F2N4O/c1-10-4-2-3-5-14(10)20-16(23)15-19-9-22(21-15)11-6-7-12(17)13(18)8-11/h2-9H,1H3,(H,20,23)
• InChI Key: BMCFRDPZEYJBTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=NN(C=N2)C3=CC(=C(C=C3)F)F

Description

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound known for its unique structure and potential applications in various scientific fields. This compound features a triazole ring, which is a five-membered ring containing three nitrogen atoms, and is substituted with both difluorophenyl and methylphenyl groups.

Preparation Methods

The synthesis of 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxamide typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the triazole ring, followed by the introduction of the difluorophenyl and methylphenyl groups under specific reaction conditions. Industrial production methods may involve optimizing these steps to achieve higher yields and purity.

Chemical Reactions Analysis

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The triazole ring and its substituents can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-(3,4-difluorophenyl)-N-(2-methylphenyl)-1H-1,2,4-triazole-3-carboxamide can be compared with other similar compounds, such as:

1-(3,4-difluorophenyl)-2-(2-methylphenyl)ethan-1-amine: Shares similar structural features but differs in the functional groups attached to the triazole ring.

[(3,4-difluorophenyl)methyl][1-(2-methylphenyl)ethyl]amine: Another compound with similar substituents but different overall structure. The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical and biological properties.